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Compound of Interest

Compound Name:
5-bromo-1,2-thiazole-3-

carboxamide

CAS No.: 4576-86-7

Cat. No.: B6250679

Get Quote

Executive Summary
Brominated thiazoles are indispensable electrophilic building blocks in medicinal chemistry,

agrochemical development, and organic electronics. However, their halogenated heterocyclic

architecture imparts specific toxicological risks, including acute oral toxicity, severe mucosal

irritation, and environmental persistence. This whitepaper synthesizes the latest safety data,

mechanistic toxicology, and validated handling protocols to establish a self-validating

framework for their safe laboratory and industrial application.

Chemical and Toxicological Profiling
Brominated thiazoles (e.g., 2-bromo, 4-bromo, and 5-bromo isomers) exhibit varying degrees of

volatility, combustibility, and reactivity. The toxicity of these compounds is largely dictated by

the position of the bromine atom on the thiazole ring, which influences the molecule's

lipophilicity and electrophilic potential.

Table 1: Comparative Hazard Classifications of Common Brominated Thiazoles

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b6250679#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6250679?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound CAS Number Physical State
Primary GHS
Hazard
Statements

Key Toxicity
Indicators

2-Bromothiazole 3034-53-5 Liquid
H227, H315,

H319, H335

Combustible;

Severe eye/skin

irritant (1)[1]

4-Bromothiazole 34259-99-9 Liquid
H302, H315,

H319, H335

Harmful if

swallowed;

Respiratory

irritant (2)[2]

5-Bromothiazole 3034-55-7 Liquid

H302, H315,

H317, H318,

H335

Acute oral

toxicity; Risk of

serious eye

damage (3)[3]

Mechanistic Toxicology: The Causality of Hazard
The toxicity of brominated thiazoles is not merely a function of their physical state but is deeply

rooted in their electronic structure. The electronegativity of the bromine atom (χ = 2.96)

polarizes the C-Br bond, enhancing the electrophilicity of the thiazole ring (4)[4].

When exposed to biological systems, these lipophilic compounds easily penetrate cell

membranes. Once intracellular, they undergo nucleophilic aromatic substitution (SNAr) or

oxidative metabolism. Cellular nucleophiles—such as the thiol groups in glutathione or cysteine

residues in critical enzymes—attack these electrophilic centers. This leads to irreversible

protein alkylation, depletion of cellular antioxidants, and subsequent oxidative stress, which

ultimately triggers apoptotic pathways.
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Cellular interaction and toxicity pathways of electrophilic brominated thiazoles.

Engineering Controls and Handling Precautions
Because brominated thiazoles are volatile and capable of causing acute respiratory irritation

(H335), handling them requires a strict hierarchy of controls (5)[5]. The causality behind these

precautions is straightforward: preventing aerosolization and mitigating electrophilic exposure

to mucosal membranes.

Standard Operating Procedure (SOP): Safe Transfer and
Handling
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Environmental Isolation: Perform all transfers inside a certified chemical fume hood. Do not

handle on an open bench due to the high risk of vapor inhalation (6)[6].

PPE Selection: Wear a lab coat, chemical-resistant splash goggles, and heavy-duty nitrile

gloves. For operations where ventilation is compromised, use a NIOSH/MSHA approved

respirator equipped with an ABEK (organic vapor) filter (3)[3].

Static Mitigation: For combustible liquid isomers (e.g., 5-bromothiazole, flash point ~76.7 °C),

ensure all transfer equipment is grounded to prevent electrostatic discharge (3)[3].

Validation Checkpoint:Verify negative pressure in the fume hood using a flow meter (target

face velocity: 80-100 fpm) prior to unsealing the reagent bottle to guarantee vapor

containment.

Emergency Response: Spill Containment and
Decontamination
In the event of a spill, rapid neutralization is required to prevent the spread of toxic vapors and

environmental contamination. Analogous brominated thiazoles have a biodegradation half-life

of 15–30 days in aerobic soils, making environmental release a significant ecological concern

(4)[4].
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Step-by-step emergency spill response and decontamination workflow for bromothiazoles.

Step-by-Step Spill Protocol
Evacuation & Ventilation: Immediately clear the area of non-essential personnel. Maximize

fume hood exhaust and ensure room ventilation is active (5)[5].
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Ignition Control: Remove all sources of ignition (sparks, hot plates), as compounds like 2-

bromothiazole are combustible (1)[1].

Containment: Surround the spill with an inert absorbent material such as silica gel, dry sand,

or vermiculite. Do not use combustible absorbents like sawdust due to the flammability risks

associated with the reagent (6)[6].

Collection: Carefully sweep the absorbed mixture using non-sparking tools and transfer it

into an airtight, clearly labeled hazardous waste container.

Decontamination: Wash the spill area with copious amounts of soap and water. A mild basic

solution (e.g., dilute sodium bicarbonate) can be used to neutralize any trace hydrobromic

acid generated from ambient hydrolysis.

Validation Checkpoint:Ensure the pH of the decontaminated surface is neutral (pH 7) using

indicator paper before declaring the area safe, confirming the complete neutralization of

residual acidic byproducts.

Greener Synthesis and Hazard Substitution
Historically, the synthesis of brominated thiazoles required elemental bromine (Br2), a highly

toxic, corrosive, and volatile liquid with a median lethal toxicity (LD50) of ~546 ppm for a 10-

minute exposure (7)[7].

Modern synthetic protocols have shifted toward sequential bromination-debromination methods

using N-bromosuccinimide (NBS). Causality for substitution: NBS provides a controlled release

of electrophilic bromine, drastically reducing the vapor hazard and atom economy waste

associated with Br2, while achieving comparable or superior yields (85-91%) for specific

isomers like 5-bromothiazole without the need for elemental bromine (7)[7].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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